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Compound of Interest

Compound Name: Helium-3

Cat. No.: B1234947

Technical Support Center: Helium-3 Proportional
Counters

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in reducing
background noise in their Helium-3 (3He) proportional counter experiments.

Troubleshooting Guides

High background counts can obscure the desired neutron signal, leading to inaccurate
measurements. This guide provides a systematic approach to identifying and mitigating
common sources of noise.

Issue: Unexpectedly High Background Counts

First, it is crucial to determine the nature of the background noise. The following
troubleshooting workflow can help isolate the cause.

Caption: Troubleshooting workflow for high background noise.
Frequently Asked Questions (FAQS)

What are the primary sources of background noise in
*He proportional counters?
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Background noise in 3He counters originates from several sources, which can be broadly
categorized as radiation-induced and electronic noise.

o Gamma Rays: Gamma rays are highly penetrating photons that can interact with the
detector walls, producing electrons that ionize the gas. While the energy deposited by a
single gamma-ray interaction is typically much lower than that of a neutron capture event,
high gamma fluxes can lead to pulse pile-up, where multiple gamma events are registered
as a single, larger pulse that can be mistaken for a neutron.[1]

e Cosmic Rays: High-energy cosmic rays, primarily muons and protons, can traverse the
detector and its shielding.[2] More significantly, they can interact with surrounding materials
(like lead shielding or the detector body itself) through a process called spallation, producing
secondary neutrons.[3][4] These "cosmic-ray induced neutrons" are a major source of
background, especially for low-level counting experiments.[5] Operating in an underground
laboratory can significantly reduce the cosmic ray flux.[6][7]

« Intrinsic Alpha Contamination: The materials used to construct the proportional counter itself
can contain trace amounts of radioactive isotopes (e.g., from the uranium and thorium decay
chains) that emit alpha particles.[8] These alpha particles can deposit a significant amount of
energy in the detector gas, creating pulses that can overlap with the neutron energy
spectrum.[8]

o Electronic Noise: This includes noise from the high-voltage power supply, preamplifier, and
signal cables. A common issue is the occurrence of microdischarges within the detector,
which are electrical discharges that generate signals similar to those from ionizing radiation.
[8][9] Poor grounding and faulty cables are also frequent culprits.[10]

 Vibrational and Acoustic Noise: Mechanical vibrations can induce microphonic noise in the
detector and associated electronics, leading to spurious signals. This is particularly relevant
for high-sensitivity measurements.
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Relationship between Noise Sources and Mitigation Techniques

Background Noise Sources

Intrinsic Alpha
Contamination

/ Mitigation Technique
Pulse Shape/Risetime Pulse Height Shielding Proper Electronics Setup o q
Discrimination (PSD/RD) Discrimination (PHD) (Polyethylene, Boron, Lead) Wty Lzlimieorsy (Grounding, Cabling) Vil (el

Cosmic Rays Electronic Noise Vibrational/Acoustic

(S RS (Secondary Neutrons) (Microdischarges) Noise

Click to download full resolution via product page

Caption: Key noise sources and their corresponding mitigation techniques.

How can | distinguish between neutron signals and
gamma-ray background?

Two primary electronic techniques are used for neutron-gamma discrimination: Pulse Height
Discrimination (PHD) and Pulse Shape Discrimination (PSD).

e Pulse Height Discrimination (PHD): This is the simpler method. The 3He(n,p)3H reaction
produces a total energy of 764 keV, which is deposited in the detector gas.[1] Gamma rays
typically deposit much less energy per interaction. By setting a lower-level discriminator
(LLD) in the electronics to reject pulses below a certain energy threshold, a significant
portion of the gamma background can be eliminated.[1]

o Limitation: In high gamma-ray fields, multiple gamma pulses can "pile up" within the
resolving time of the electronics, creating a single pulse with an amplitude high enough to
be mistaken for a neutron.[1]

e Pulse Shape Discrimination (PSD) / Risetime Discrimination (RD): This is a more
sophisticated and effective technique. It relies on the difference in the shape of the electrical
pulses generated by neutrons and other types of radiation. The ionization track of the proton
and triton from a neutron capture event is short and dense, resulting in a fast-rising pulse. In
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contrast, the electrons produced by gamma interactions have longer, more diffuse tracks,
leading to slower-rising pulses.[8][11] By analyzing the risetime or the overall shape of each
pulse, it is possible to effectively distinguish and reject gamma-ray, alpha, and
microdischarge events.[8][9]

Data on n/y Discrimination and Alpha Rejection

. Typical Rejection
Technique Parameter o Reference
Efficiency

~99.8% at low

) exposure rates, but
Pulse Height o ]
o Gamma Rejection decreases with [1]
Discrimination ) )
increasing gamma flux

due to pile-up.

Risetime Alpha Particle
o o 96% - 99% [81[9]
Discrimination Rejection
Effective, prevents
Risetime Microdischarge misidentification of 81[9]
Discrimination Rejection electronic noise as

physical events.

What are the best shielding materials for reducing
background from external sources?

Effective shielding is crucial and typically involves a multi-layered approach to address both
neutron and gamma-ray backgrounds.

e For Thermal and Fast Neutrons:

o Moderators: Materials rich in hydrogen, such as high-density polyethylene (HDPE) or
paraffin, are excellent at slowing down (moderating) fast neutrons to thermal energies
through elastic scattering.[12]

o Absorbers: Once thermalized, neutrons can be efficiently captured. Materials with high
thermal neutron capture cross-sections, like boron (often in the form of borated
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polyethylene) or lithium, are ideal for this purpose.[13] Adding boron or lithium to shielding
also reduces the secondary gamma rays produced from neutron capture on hydrogen.[14]
Cadmium and Gadolinium are also effective thermal neutron absorbers.[4][13]

e For Gamma Rays and Cosmic Ray Showers:

o High-Z Materials: Dense, high-atomic number (High-Z) materials like lead are very
effective at attenuating gamma rays.[7]

Important Consideration: High-Z materials like lead can themselves become a source of
background neutrons when interacting with cosmic rays.[3] Therefore, it is common practice to
place the neutron shielding (e.g., borated polyethylene) inside the lead shield, closer to the
detector, to absorb these spallation neutrons.[13]

Quantitative Comparison of Neutron Shielding Materials

The following table summarizes the effect of placing different moderating materials inside a
lead shield on the gamma background induced by cosmic-ray neutrons.

L . . Neutron
Shielding Material Change in Gamma .
o Absorption Reference
(inside Lead) Background .
Mechanism
Water +35.9% (n,y) on Hydrogen [13]
Pure Polyethylene
+37.6% (n,y) on Hydrogen [13]
(PPE)
Borated Polyethylene
+11.3% (n,a) on Boron-10 [13]
(BPE)
Lithiated Polyethylene o
-9.4% (n,a) on Lithium-6 [13]

(LPE)

Note: The increase in background for water and PPE is due to the 2.2 MeV gamma rays
produced from neutron capture on hydrogen. Boron and lithium-based absorbers are more
effective because their neutron capture reactions primarily produce charged particles (alpha
particles and tritons) instead of high-energy gammas.[13]
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| suspect electronic noise. What are the common causes
and how can | diagnhose them?

Electronic noise can be a significant problem, often manifesting as sporadic, high-frequency
counts that do not correspond to a physical radiation source.

Common Troubleshooting Steps:

e Check Cables and Connectors: The most common issue is a faulty cable or loose
connection.[10] Disconnect the detector and observe the background. Gently wiggle the
cables to see if it induces noise.

» Verify High Voltage (HV) Supply: Ensure the HV supply is stable and set to the
manufacturer's recommended voltage for your detector. An incorrect or fluctuating HV can
lead to noise and gain instability.

 Inspect Grounding: A ground loop is a common source of electronic noise. Ensure all
components of your detection system (detector, HV supply, preamplifier, data acquisition
system) are connected to a single, clean ground point.

« |dentify Microdischarges: Microdischarges are small electrical arcs within the detector tube
that produce pulses indistinguishable from real events after shaping.[9] These can often be
identified using risetime analysis, as they tend to have very fast risetimes.[8][9]

 |solate from RF Sources: Radiofrequency (RF) interference from other lab equipment can be
picked up by the electronics. Try turning off nearby equipment to see if the noise level
changes.

Experimental Protocols
Methodology for Risetime Discrimination to Reduce
Alpha and Electronic Noise

This protocol outlines a general procedure for implementing risetime discrimination to reject
background from intrinsic alpha contamination and microdischarge noise. This method relies on
digitizing the preamplifier signal and performing offline analysis.
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Objective: To differentiate true neutron events from background events based on the risetime of
the preamplifier pulses.

Experimental Workflow:
Caption: Workflow for setting up and applying risetime discrimination.
Detailed Steps:
e System Setup:
o Connect the 2He proportional counter to a charge-sensitive preamplifier.

o The output of the preamplifier should be fed directly into a fast waveform digitizer. The
digitizer's sampling rate should be sufficient to accurately capture the rising edge of the
pulses (e.g., >100 MHz).

o Ensure all components are properly powered and grounded. A schematic of this setup is
shown in the NIST paper by Nico et al.[11]

o Data Acquisition:

o Background Run: First, acquire data for an extended period without any neutron source
present. This will capture the intrinsic background of the detector, including alpha decays,
cosmic-ray events, and electronic noise.[8]

o Neutron Run: Place a neutron source (e.g., 2°2Cf or AmBe) near the detector to generate a
high statistics sample of neutron capture events.

o Gamma Run (Optional): Place a strong gamma source (e.g., 13’Cs or 6°Co) near the
detector to characterize the pulse shapes from gamma-ray interactions.

o Offline Pulse Analysis:

o For each digitized waveform (event), develop an algorithm to calculate two key
parameters:
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» Pulse Height: The maximum amplitude of the pulse, which is proportional to the energy
deposited.

» Risetime: The time it takes for the pulse to rise from a low threshold (e.g., 10% of the
peak) to a high threshold (e.g., 90% of the peak).

o This analysis can be performed using software such as ROOT, MATLAB, or Python with
appropriate libraries.

o Data Visualization and Cuts:

o Create a 2D scatter plot of Risetime versus Pulse Height for the data from the neutron
source run.

o On this plot, you will observe distinct clusters of events. True neutron events will form a
well-defined group corresponding to the 764 keV full-energy peak and the associated "wall
effect” continuum, all with relatively fast risetimes.[8][11]

o Alpha particles, gamma rays, and microdischarges will populate different regions of the
plot. Alphas typically have a broad energy distribution and risetimes that can overlap with
neutrons but often extend to slower values. Gammas have low pulse heights and slower
risetimes. Microdischarges often have very fast risetimes but a wide range of amplitudes.
[11]

o Define a Region of Interest (ROI) by drawing a graphical cut (a polygon) around the
neutron cluster on the 2D plot.

e Application:

o Apply this ROI as a filter to your experimental data. Any event with a (Risetime, Pulse
Height) coordinate pair that falls outside the ROI is rejected as background. This method
has been shown to reject alpha particles with an efficiency of up to 99%.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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